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Compound of Interest

Compound Name: CL4H6

Cat. No.: B10824916

The chemical formula C4H6CI4 can represent several isomers, including various forms of
tetrachlorobutane and dichlorobutene. As the specific hazards can vary between these
isomers, it is crucial to first identify the exact chemical you are handling by consulting the
container's label and the corresponding Safety Data Sheet (SDS). This guide provides a
consolidated overview of the necessary personal protective equipment (PPE) and safe
handling procedures based on available data for these compounds.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling any C4H6CI4 isomer. The following
table summarizes the recommended PPE based on information for related hazardous
chemicals.[1][2][3]
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PPE Category Specification

Chemical safety goggles and a face shield are
Eye and Face . .
essential to protect against splashes.[1][2]

Chemical-resistant gloves (e.g., Butyl rubber,
Hand Viton®) are required. It is advisable to consult
an
the glove manufacturer's resistance data.

Double gloving is recommended.[1]

A flame-retardant lab coat and a chemical-
Bod resistant apron should be worn. For larger
0
Y quantities or a higher risk of splashing, a

chemical-resistant suit is advised.[1]

All work should be conducted in a certified

chemical fume hood. If vapor concentrations
Respiratory may exceed exposure limits, a NIOSH-approved

respirator with an organic vapor cartridge is

necessary.[1][2]

Closed-toe, chemical-resistant shoes are
Footwear
mandatory.[1]

Operational and Disposal Plans

Safe handling and disposal are paramount to ensuring laboratory safety. The following
procedural steps provide guidance for the operational lifecycle of handling C4H6CI4 isomers.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible and in good working order.[1]

[3]

Remove all potential ignition sources from the work area.[1][4]

Ground and bond all containers and transfer equipment to prevent static discharge.[1]
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2. Handling:

o Wear all required PPE as specified in the table above.

o Use only spark-proof tools.[1][4]

» Avoid inhaling vapors and direct contact with skin and eyes.[4][5]

o Keep containers tightly closed when not in use.[1][6]

o Work with the smallest quantity of the chemical necessary for the experiment.
3. Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and bases.[1]

o Keep containers tightly sealed and clearly labeled.[1][6]

» Store in a designated flammable liquids cabinet.[1]

4. Disposal:

» Dispose of waste in accordance with all local, state, and federal regulations.
o Collect waste in suitable, closed, and clearly labeled containers.[4]

o Adhered or collected material should be promptly disposed of.[4]

Experimental Protocols

Detailed experimental protocols for specific applications of C4H6CI4 isomers are not available
in the provided search results. It is imperative to consult peer-reviewed literature or established
institutional protocols for methodologies related to your specific research.

Safe Handling Workflow for C4H6CI4 Isomers

The following diagram illustrates the essential steps for safely handling C4H6CI4 isomers in a
laboratory setting.
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Caption: Workflow for safe handling of C4H6CI4 isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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